

Structure-activity relationship (SAR) of 4-aryl-4-hydroxypiperidines

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-(2-Methoxyphenyl)piperidin-4-ol

CAS No.: 81950-85-8

Cat. No.: B1313211

[Get Quote](#)

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 4-Aryl-4-Hydroxypiperidines

Introduction: The Enduring Scaffold of 4-Aryl-4-Hydroxypiperidines

The 4-aryl-4-hydroxypiperidine core is a privileged scaffold in medicinal chemistry, forming the structural foundation of numerous centrally active therapeutic agents, most notably potent analgesics.[1][2] Its rigid, chair-like conformation provides a reliable three-dimensional framework upon which key pharmacophoric elements can be precisely positioned to interact with target receptors, particularly opioid receptors.[3] The clinical and pharmacological significance of this scaffold, exemplified by drugs like pethidine and related fentanyl analogues, has driven extensive research into understanding how subtle structural modifications influence biological activity.

This guide offers a comprehensive exploration of the structure-activity relationships (SAR) of the 4-aryl-4-hydroxypiperidine class. Moving beyond a mere catalog of compounds, we will dissect the causal relationships between molecular architecture and pharmacological

response. By examining the distinct roles of the N-substituent, the C4-aryl group, the C4-hydroxyl moiety, and the piperidine ring itself, this document aims to provide researchers and drug development professionals with a foundational understanding and actionable insights for the rational design of novel, potent, and selective therapeutic agents.


The Core Pharmacophore: A Triad of Receptor Interaction

The biological activity of 4-aryl-4-hydroxypiperidines, particularly as opioid receptor ligands, is largely dictated by a key triad of chemical features. This pharmacophore model provides a basis for understanding the SAR of this entire class of molecules.

The essential components are:

- A Basic Nitrogen (N1): At physiological pH, this nitrogen is protonated, forming a cationic center that engages in a critical ionic interaction with an anionic residue (e.g., Aspartic Acid) in the receptor binding pocket.[\[4\]](#)
- A C4-Aryl Group: This aromatic ring serves as a crucial hydrophobic element, participating in van der Waals and potentially pi-pi stacking interactions with aromatic residues within the receptor.
- A C4-Hydroxyl Group: This polar group acts as a hydrogen bond donor or acceptor, providing a key anchoring point that enhances affinity and can influence selectivity.[\[5\]](#)

The rigid piperidine ring acts as the scaffold, holding these three features in a specific spatial orientation necessary for effective receptor binding.



[Click to download full resolution via product page](#)

Core pharmacophore of 4-aryl-4-hydroxypiperidines.

Dissecting the SAR: A Positional Analysis

The potency, selectivity, and functional activity (agonist vs. antagonist) of these compounds can be finely tuned by modifying each component of the core structure.

The N-Substituent: Gateway to Potency

The substituent at the piperidine nitrogen (N1) is arguably the most critical determinant of high potency. Its primary role is to interact with a hydrophobic accessory binding pocket adjacent to the primary recognition site.

- **Small Alkyl Groups:** Simple N-methyl substitution often provides a baseline level of activity.

- **Aralkyl Groups:** The introduction of an aralkyl group, particularly a phenethyl moiety, dramatically increases potency.^[6] This is a classic example of exploiting a hydrophobic pocket in the receptor. The two-carbon linker between the nitrogen and the phenyl ring is optimal for placing the aromatic ring in this pocket.^[6]
- **Other Substituents:** A variety of N-substituents have been explored. Halogenated phenacyl groups have also demonstrated notable analgesic activity.^{[7][8]}

N-Substituent (R1)	General Effect on Opioid Receptor Affinity	Rationale
-CH ₃	Baseline to moderate affinity	Small group, limited interaction with accessory pockets.
-CH ₂ CH ₂ -Ph (Phenethyl)	High to very high affinity	Optimal length and hydrophobicity to engage a key accessory binding pocket. ^[6]
-CH ₂ -Ph (Benzyl)	Moderate to high affinity	Shorter linker, may not achieve optimal hydrophobic interaction compared to phenethyl.
-CO-CH ₂ -Ph (X) (Subst. Phenacyl)	Moderate to high affinity (Halogens)	Halogenated derivatives show significant activity, likely due to electronic and hydrophobic contributions. ^[9]

The C4-Aryl Group: Tuning Selectivity and Affinity

The C4-aryl group is fundamental for the initial hydrophobic interaction with the receptor. Modifications to this ring can significantly alter both affinity and selectivity across different receptor subtypes.

- **Positional Isomers:** For opioid activity, substitution at the meta (3') position of the aryl ring is often optimal.^[5] This suggests a specific shape and orientation requirement for the binding pocket that accommodates this ring.

- **Electronic Effects:** The introduction of electron-withdrawing groups, such as halogens (e.g., chloro), frequently enhances analgesic activity.[\[10\]](#)[\[11\]](#)[\[12\]](#) This may be due to modulation of the electronic properties of the ring or favorable interactions within the pocket.
- **Heterocyclic Replacements:** Replacing the phenyl ring with other aromatic heterocycles is a common strategy to modulate properties like solubility, metabolism, and receptor selectivity.

C4-Aryl Substitution	General Effect on Opioid Receptor Affinity	Rationale
Phenyl (unsubstituted)	Baseline affinity	Core hydrophobic interaction.
3'-OH-Phenyl	Often enhances affinity/activity	The phenolic hydroxyl is a key feature in many classical opioids and can form additional hydrogen bonds. [5]
4'-Cl-Phenyl	Often enhances analgesic activity	The chloro group provides favorable hydrophobic and electronic interactions. [10] [12]
2'- or 4'-OH-Phenyl	Typically less active than 3'-OH	Demonstrates the high positional selectivity of the receptor's hydrogen bonding capabilities. [5]

The C4-Hydroxyl Group: The Critical Anchor

The tertiary hydroxyl group at the C4 position is a key anchoring point, typically forming a hydrogen bond within the receptor.

- **Hydrogen Bonding:** The importance of this group is highlighted by studies where its replacement leads to a significant drop in affinity.[\[5\]](#)
- **Bioisosteric Replacements:** While critical, the hydroxyl group can sometimes be replaced by other hydrogen-bond-accepting groups to modulate properties. Successful bioisosteres include carbamate and carboxamide groups, which have been shown to maintain high affinity for opioid receptors.[\[5\]](#) The concept of bioisosteric replacement is a cornerstone of

modern medicinal chemistry, aiming to improve a lead compound's physicochemical or pharmacokinetic properties while retaining its biological activity.[\[13\]](#)[\[14\]](#)[\[15\]](#)

- Stereochemistry: The C4 position is a stereocenter. The relative orientation of the hydroxyl and aryl groups (axial vs. equatorial in the piperidine chair conformation) is critical and can lead to dramatic differences in potency between stereoisomers.

The Piperidine Scaffold: Maintaining Conformational Rigidity

While less frequently modified, the piperidine ring itself plays a crucial role.


- Conformational Rigidity: It holds the key pharmacophoric elements in the correct low-energy spatial arrangement for receptor binding.
- Ring Substitution: Adding substituents to the piperidine ring, such as at the 3-position, can further refine selectivity and potency. For example, N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines have been shown to be potent opioid receptor antagonists.[\[16\]](#)

Experimental Methodologies: From Synthesis to Screening

A self-validating research program in this area requires robust and reproducible experimental protocols. Below are representative methodologies for the synthesis and evaluation of novel 4-aryl-4-hydroxypiperidines.

General Synthetic Route

A common and effective method to access this scaffold is through the addition of an organometallic reagent to a protected 4-piperidone precursor, followed by N-functionalization.



[Click to download full resolution via product page](#)

General synthetic workflow for 4-aryl-4-hydroxypiperidines.


Step-by-Step Protocol: Synthesis of N-Phenethyl-4-(4-chlorophenyl)-4-hydroxypiperidine

- Grignard Reaction: To a solution of 1-Boc-4-piperidone in anhydrous THF at 0°C, add a solution of 4-chlorophenylmagnesium bromide (1.2 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

- **Work-up:** Quench the reaction carefully with a saturated aqueous solution of NH_4Cl . Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na_2SO_4 , and concentrate under reduced pressure. Purify the crude product by column chromatography to yield 1-Boc-4-(4-chlorophenyl)-4-hydroxypiperidine.
- **Deprotection:** Dissolve the purified intermediate in a 4M solution of HCl in 1,4-dioxane. Stir at room temperature for 4 hours. Concentrate the reaction mixture to dryness to obtain the hydrochloride salt of 4-(4-chlorophenyl)-4-hydroxypiperidine.
- **N-Alkylation:** To a solution of the hydrochloride salt and phenethyl bromide (1.1 equivalents) in DMF, add K_2CO_3 (3.0 equivalents). Heat the mixture to 80°C and stir for 16 hours. Cool to room temperature, dilute with water, and extract with ethyl acetate. Purify the crude product by column chromatography to yield the final compound.

In Vitro Evaluation: Competitive Radioligand Binding Assay

This assay is the gold standard for determining the affinity of a compound for its target receptor. It measures the ability of a test compound to displace a known high-affinity radiolabeled ligand.



[Click to download full resolution via product page](#)

Workflow for a competitive radioligand binding assay.

Step-by-Step Protocol: Mu-Opioid Receptor (MOR) Binding Assay

- Membrane Preparation: Homogenize CHO cells stably expressing the human mu-opioid receptor (hMOR) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at low speed to remove nuclei, then centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes. Resuspend the membrane pellet in fresh buffer.

- Assay: In a 96-well plate, combine:
 - 50 µL of test compound at various concentrations.
 - 50 µL of radioligand (e.g., [³H]-DAMGO at a final concentration of ~1 nM).
 - 100 µL of the membrane homogenate.
 - For non-specific binding, use a high concentration of a non-labeled ligand (e.g., 10 µM Naloxone).
- Incubation: Incubate the plate at 25°C for 60 minutes.
- Filtration: Rapidly filter the contents of each well through GF/B glass fiber filters using a cell harvester. Wash the filters three times with ice-cold buffer to remove unbound radioligand.
- Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.
- Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC₅₀ value. Calculate the inhibition constant (K_i) using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_D)$, where [L] is the concentration of the radioligand and K_D is its dissociation constant.

Conclusion and Future Perspectives

The 4-aryl-4-hydroxypiperidine scaffold is a testament to the power of core structures in drug discovery. The SAR is well-defined, indicating that high opioid receptor affinity is driven by a precise arrangement of a basic nitrogen, a C4-aryl group, and a C4-hydroxyl group, with the N1-substituent being a key modulator of potency.

Future research in this area is evolving beyond the pursuit of raw affinity. Key future directions include:

- Biased Agonism: Designing ligands that preferentially activate G-protein signaling pathways over β-arrestin recruitment, which may lead to potent analgesics with a reduced side-effect profile (e.g., less respiratory depression and constipation).[4]

- **Allosteric Modulation:** Developing compounds that bind to allosteric sites on the receptor, modulating the effect of endogenous or exogenous orthosteric ligands rather than competing with them.[\[17\]](#)
- **Novel Bioisosteres:** Exploring non-classical bioisosteric replacements for the core pharmacophoric elements to discover novel chemical space and improve ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[\[18\]](#)
- **Selectivity Profiling:** Moving beyond opioid receptors to explore the utility of this scaffold for other CNS targets, such as nociceptin, sigma, or dopamine transporters, where derivatives have already shown activity.[\[19\]](#)[\[20\]](#)[\[21\]](#)

By leveraging the foundational SAR knowledge detailed in this guide, medicinal chemists are well-equipped to rationally design the next generation of 4-aryl-4-hydroxypiperidine-based therapeutics with improved efficacy, safety, and novel mechanisms of action.

References

- Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity. Arch Pharm Res. 1997 Aug;20(4):338-41. [\[Link\]](#)
- Gul, S., Saify, Z. S., et al. (1997). Synthesis of 4-Hydroxypiperidine Derivatives and Their Screening for Analgesic Activity. ResearchGate.[\[Link\]](#)
- Zaragoza, F., Stephen, S., et al. (2007). Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 1. Bioorg Med Chem Lett. 2007 Jun 1;17(11):3023-7. [\[Link\]](#)
- Zaragoza, F., Stephen, S., et al. (2007). Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 2. Bioorg Med Chem Lett. 2007 Jun 1;17(11):3028-33. [\[Link\]](#)
- Saify, Z. S., et al. (2005). Synthesis and Pharmacological Activity of 4-(4'-(Chlorophenyl)-4-hydroxypiperidine) Derivatives. ResearchGate.[\[Link\]](#)
- Saify, Z. S., Mushtaq, N., et al. (2005). Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives. Chem Pharm Bull (Tokyo). 2005

Jan;53(1):64-6. [\[Link\]](#)

- Le Roch, M., Gouault, N., et al. (2025). Synthesis of 4-hydroxypiperidines containing a quaternary stereocenter by aza-Prins cyclization. *Org Biomol Chem*. 2025 Feb 12;23(7):1644-1652. [\[Link\]](#)
- Saify, Z. S., Mushtaq, N., et al. (2005). Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives. *Sultan Qaboos University House of Expertise*.[\[Link\]](#)
- Saify, Z. S., Mushtaq, N., et al. (2005). Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives. *Chemical and Pharmaceutical Bulletin*. 53(1), 64-66. [\[Link\]](#)
- 4-ARYLPIPERIDINES AS OPIOID RECEPTOR BINDING AGENTS.
- Le Roch, M., Gouault, N., et al. (2025). Synthesis of 4-hydroxypiperidines containing a quaternary stereocenter by aza-Prins cyclization. *Organic & Biomolecular Chemistry*.[\[Link\]](#)
- Le Roch, M., Gouault, N., et al. (2025). Synthesis of 4-hydroxypiperidines containing a quaternary stereocenter by aza-Prins cyclization. *Scilit*.[\[Link\]](#)
- Srulevitch, D. B., & Lien, E. J. (1989). Design, synthesis and SAR of analgesics. *Prog Clin Biol Res*. 291:377-81. [\[Link\]](#)
- High Affinity Hydroxypiperidine Analogues of 4-(2-Benzhydryloxyethyl)-1-(4-fluorobenzyl)piperidine for the Dopamine Transporter: Stereospecific Interactions in Vitro and in Vivo. *Sci-Hub*.[\[Link\]](#)
- Díaz, N., Benvenga, M., et al. (2005). SAR and biological evaluation of novel trans-3,4-dimethyl-4-aryl piperidine derivatives as opioid antagonists. *Bioorg Med Chem Lett*. 2005 Sep 1;15(17):3844-8. [\[Link\]](#)
- Effect of the 3- and 4-methyl groups on the opioid receptor properties of N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines. *PubMed*.[\[Link\]](#)
- Jones, P. D., et al. (2009). 1-Aryl-3-(1-acylpiperidin-4-yl)urea Inhibitors of Human and Murine Soluble Epoxide Hydrolase: Structure-Activity Relationships, Pharmacokinetics and

Reduction of Inflammatory Pain. NIH.[\[Link\]](#)

- Bioisosteric Replacements. Cambridge MedChem Consulting.[\[Link\]](#)
- 4-hydroxy-piperidine derivatives and their preparation.
- Revesz, L., Di Padova, F. E., et al. (2000). SAR of 4-hydroxypiperidine and hydroxyalkyl substituted heterocycles as novel p38 map kinase inhibitors. PubMed.[\[Link\]](#)
- Analgesic activity of alkyl piperidine derivatives. Pak. J. Pharm. Sci.[\[Link\]](#)
- Jarończyk, M., et al. (2020). Novel Positive Allosteric Modulators of μ Opioid Receptor—Insight from In Silico and In Vivo Studies. MDPI.[\[Link\]](#)
- Stark, H., et al. (2022). 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H₃ Receptor Antagonist: Further Structure–Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation. MDPI.[\[Link\]](#)
- Isosteric N-arylpiperazine replacements in a series of dihydropyridine NPY1 receptor antagonists. PubMed.[\[Link\]](#)
- Synthesis of 4-Aryl-5-hydroxy- and 5-Aryl-4-hydroxypyridazin-3(2H)-ones and Their Use in the Preparation of 4,5-Diarylpyridazin-3(2H)-ones and Hitherto Unknown Isochromeno[3,4-d]pyridazinediones. ResearchGate.[\[Link\]](#)
- Bioisosteric Replacements. Chem-Space.[\[Link\]](#)
- New 4-aryl-1,4-dihydropyridines and 4-arylpyridines as P-glycoprotein inhibitors. PubMed.[\[Link\]](#)
- Synthesis and Structure-Activity Relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine Derivatives as Potent Sigma Ligands. PubMed.[\[Link\]](#)
- Exploring the Potential of Piperidine Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.[\[Link\]](#)
- Le Bourdonnec, B., Windh, R. T., et al. (2008). Potent, orally bioavailable delta opioid receptor agonists for the treatment of pain: discovery of N,N-diethyl-4-(5-

hydroxyspiro[chromene-2,4'-piperidine]-4-yl)benzamide (ADL5859). J Med Chem. 2008 Oct 9;51(19):5893-6. [\[Link\]](#)

- Anticancer Activity of 4-Aryl-1,4-Dihydropyridines. MDPI.[\[Link\]](#)
- SAR Matrices Enable Discovery of Mixed Efficacy μ -Opioid Receptor Agonist Peptidomimetics with Simplified Structures through an Aromatic-Amine Pharmacophore. PMC - PubMed Central.[\[Link\]](#)
- SAR Matrices Enable Discovery of Mixed Efficacy μ -Opioid Receptor Agonist Peptidomimetics with Simplified Structures through an Aromatic-Amine Pharmacophore. PubMed.[\[Link\]](#)
- Biological activities of 3,4,5-trihydroxypiperidines and their N- and O-derivatives. PubMed. [\[Link\]](#)
- 4-arylpiperidines and 4-(α -hydroxyphenyl)piperidines as selective sigma-1 receptor ligands: synthesis, preliminary pharmacological evaluation and computational studies. PubMed Central.[\[Link\]](#)
- Structure Activity Relationships. Drug Design Org.[\[Link\]](#)
- Understanding the structural requirements of 4-anilidopiperidine analogues for biological activities at μ and δ opioid receptors. NIH.[\[Link\]](#)
- The opioid receptor: emergence through millennia of pharmaceutical sciences. PMC.[\[Link\]](#)
- Synthesis and Biological Evaluation of Novel Biased Mu-Opioid Receptor Agonists. MDPI. [\[Link\]](#)
- Towards Arginase Inhibition: Hybrid SAR Protocol for Property Mapping of Chlorinated N-arylcinnamamides. MDPI.[\[Link\]](#)
- Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. PMC - NIH.[\[Link\]](#)
- Synthesis, Conformational Analysis and Evaluation of the 2-aryl-4-(4-bromo-2-hydroxyphenyl)benzo[7][9]thiazepines as Potential α -Glucosidase and/or α -Amylase

Inhibitors. MDPI.[\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. applications.emro.who.int [applications.emro.who.int]
- 2. nbinno.com [nbinno.com]
- 3. The opioid receptor: emergence through millennia of pharmaceutical sciences - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 4. mdpi.com [mdpi.com]
- 5. SAR and biological evaluation of novel trans-3,4-dimethyl-4-aryl piperidine derivatives as opioid antagonists - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 6. Design, synthesis and SAR of analgesics - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 7. Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 8. Synthesis of 4-Hydroxypiperidine Derivatives and Their Screening for Analgesic Activity - Archives of Pharmacal Research | Korea Science [[koreascience.kr](https://www.koreascience.kr)]
- 9. researchgate.net [researchgate.net]
- 10. Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 11. researchgate.net [researchgate.net]
- 12. squ.elsevierpure.com [squ.elsevierpure.com]
- 13. Bioisosteric Replacements [cambridgemedchemconsulting.com]
- 14. chem-space.com [chem-space.com]
- 15. drughunter.com [drughunter.com]
- 16. Effect of the 3- and 4-methyl groups on the opioid receptor properties of N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 17. mdpi.com [mdpi.com]

- [18. 1-Aryl-3-\(1-acylpiperidin-4-yl\)urea Inhibitors of Human and Murine Soluble Epoxide Hydrolase: Structure-Activity Relationships, Pharmacokinetics and Reduction of Inflammatory Pain - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 1 - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 2 - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. sci-hub.box \[sci-hub.box\]](#)
- To cite this document: BenchChem. [Structure-activity relationship (SAR) of 4-aryl-4-hydroxypiperidines]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1313211/docs#structure-activity-relationship-sar-of-4-aryl-4-hydroxypiperidines\]](https://www.benchchem.com/product/b1313211/docs#structure-activity-relationship-sar-of-4-aryl-4-hydroxypiperidines)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check